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Compound of Interest

Compound Name: NHS-PEG12-azide

Cat. No.: B8265993

Get Quote

In the landscape of advanced drug development and molecular biology, the precise and stable

linkage of different molecular entities is paramount. Polyethylene glycol (PEG) linkers have

become indispensable tools, prized for their ability to improve the solubility, stability, and

pharmacokinetic profiles of biomolecules. While traditional PEGylation utilizes a polydisperse

mixture of PEG chains, discrete PEG (dPEG®) linkers, such as NHS-PEG12-azide, offer

unparalleled precision. These linkers possess a single, defined molecular weight and length,

ensuring batch-to-batch consistency and simplifying the characterization of the final conjugate.

This guide provides a comprehensive technical overview of the discrete NHS-PEG12-azide
spacer, a heterobifunctional linker that has gained prominence in fields ranging from antibody-

drug conjugates (ADCs) to proteomics and targeted drug delivery. We will delve into its core

physicochemical properties, reaction mechanisms, and field-proven protocols, offering

researchers and drug development professionals the foundational knowledge required for its

successful application.

Core Physicochemical Properties of NHS-PEG12-
azide
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The NHS-PEG12-azide spacer is a water-soluble crosslinker featuring two distinct reactive

termini: an N-hydroxysuccinimide (NHS) ester and an azide group, separated by a 12-unit

polyethylene glycol chain. This dual functionality allows for a two-step sequential or orthogonal

conjugation strategy.

Property Value Source(s)

Molecular Weight 740.79 g/mol - 740.8 g/mol [1][2][3][4]

Molecular Formula C31H56N4O16 [1][2][3][4][5]

CAS Number 1108750-59-9, 2363756-50-5 [1][3][4][5]

Purity Typically >90-98% [2][4][5]

Spacer Arm Length 28 atoms, ~47.2 Å [3]

Solubility
Soluble in DMSO, DMF, DCM;

aqueous soluble
[4]

Appearance Yellowish Liquid or Solid [1]

Reaction Mechanisms and Chemical Causality
The utility of the NHS-PEG12-azide linker stems from its two chemically distinct reactive ends.

Understanding the mechanism and optimal conditions for each reaction is critical for achieving

high-yield, specific conjugations.

The Amine-Reactive NHS Ester
The N-hydroxysuccinimide ester is a highly efficient functional group for targeting primary

amines (-NH2), such as those found on the side chain of lysine residues and the N-terminus of

proteins and peptides.[6][7]

Mechanism: The reaction is a nucleophilic acyl substitution. The unprotonated primary amine

acts as a nucleophile, attacking the carbonyl carbon of the NHS ester. This forms a transient

tetrahedral intermediate which then collapses, releasing the N-hydroxysuccinimide (NHS)

leaving group and forming a highly stable amide bond.[8][9]

Causality of Reaction Conditions:
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pH is Critical: The reaction is strongly pH-dependent.[10] At acidic pH (<7), primary amines

are protonated (-NH₃⁺) and non-nucleophilic, inhibiting the reaction.[8] Conversely, at high

pH (>9), the competing reaction of NHS ester hydrolysis accelerates significantly, reducing

conjugation efficiency.[8][11] The optimal pH range is typically 7.2 to 8.5, which balances

amine reactivity with ester stability.[10][11][12]

Buffer Choice: Buffers containing primary amines, such as Tris or glycine, must be avoided

as they will compete with the target molecule for reaction with the NHS ester.[6] Phosphate-

buffered saline (PBS) is a common and effective choice.[6]
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Reactants (pH 7.2-8.5)

ProductsNHS-PEG12-Azide
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Attack
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(with -NH2)

Stable Amide Bond
(Conjugate)

Collapse &
NHS release

NHS byproduct

Start: IgG in
Storage Buffer

1. Buffer Exchange
(Amine-free PBS, pH 7.4)

3. Conjugation Reaction
(10-20x molar excess, 1 hr, RT)

2. Prepare NHS-PEG12-Azide
(10 mM in DMSO)

4. Quench Reaction
(Add Tris Buffer)

5. Purify Conjugate
(Desalting Column)

End: Purified
IgG-PEG12-Azide
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Click to download full resolution via product page

Caption: Experimental workflow for protein conjugation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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